![molecular formula C7H12BrNO B1383214 5-(Bromomethyl)-1-methyl-2-piperidinone CAS No. 1824463-97-9](/img/structure/B1383214.png)
5-(Bromomethyl)-1-methyl-2-piperidinone
Overview
Description
5-(Bromomethyl)-1-methyl-2-piperidinone (5-BMP) is an organic compound of the piperidine family and is widely used as a reagent in organic synthesis. It is a colorless liquid with a slightly pungent odor and a melting point of -5°C. 5-BMP is a versatile compound with many applications in the laboratory and in industrial processes.
Scientific Research Applications
Kinetic Studies and Chemical Reactions
- Piperidino-Debromination Kinetics: Spinelli, Consiglio, and Corrao (1972) explored the kinetics of piperidino-debromination in methanol. Their study is significant for understanding the reaction mechanisms involving bromomethylated piperidinones (Spinelli, Consiglio, & Corrao, 1972).
Synthesis and Molecular Transformation
- Synthesis of Piperidinones and Derivatives: Budzińska and Sas (2001) reported the synthesis of branched-chain analogues of azapyranoses from 5-allylic derivatives of 5-nitro-1,3-dioxane, demonstrating a method to create piperidinone derivatives (Budzińska & Sas, 2001).
- Efficient Synthesis for Rupatadine: Guo, Lu, and Wang (2015) developed a new, efficient, and environmentally friendly synthesis method for 5-methyl-3-(bromomethyl)pyridine hydrobromide, a key intermediate in rupatadine synthesis (Guo, Lu, & Wang, 2015).
Chemical Transformations and Ligand Synthesis
- Ligand Preparation for Metal Binding: Wang, Wilson, Blake, Collinson, Tasker, and Schröder (2006) described the bromo- and chloro-methylation of salicylaldehydes, useful in the synthesis of heteroditopic ligands for metal salt binding (Wang et al., 2006).
Chiral Analysis and Separation
- Chiral Resolution of Piperidine Derivatives: Ali, Lone, Suhail, Alothman, and Al-Warthan (2016) conducted enantiomeric resolution and simulation studies on various enantiomers of a piperidine derivative, highlighting the importance of chiral analysis in pharmaceutical sciences (Ali et al., 2016).
Rearrangement and Transformation Reactions
- Functionalized Piperidines through Rearrangement: Kimpe, Boelens, and Contreras (1996) explored the rearrangement of 5-(bromomethyl)-1-pyrrolinium bromides into functionalized piperidines, a key process in organic synthesis (Kimpe, Boelens, & Contreras, 1996).
properties
IUPAC Name |
5-(bromomethyl)-1-methylpiperidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12BrNO/c1-9-5-6(4-8)2-3-7(9)10/h6H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DBCUOYZOPYEUCP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CC(CCC1=O)CBr | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Bromomethyl)-1-methyl-2-piperidinone | |
CAS RN |
1824463-97-9 | |
Record name | 5-(Bromomethyl)-1-methyl-2-piperidinone | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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